Cas no 2229033-59-2 (2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229033-59-2
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 6082930
• PubChem ID: 165976614
• Update Time: 2025-10-28

2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• 2229033-59-2
• 2-[1-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1875905

• Inchi： 1S/C16H21NO6/c1-15(2,3)23-14(22)17-10-5-4-9(8-11(10)18)16(6-7-16)12(19)13(20)21/h4-5,8,12,18-19H,6-7H2,1-3H3,(H,17,22)(H,20,21)
• InChI Key： KUNXPOJWABZUBX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid

Comprehensive Guide to 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229033-59-2)

2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229033-59-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique structure combining a cyclopropyl ring, a hydroxyphenyl group, and a hydroxyacetic acid moiety, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this molecule due to its potential applications in targeted therapies and enzyme inhibition.

The tert-butoxycarbonyl (Boc) protecting group in 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid enhances its stability during synthetic processes, a critical feature for peptide coupling and other organic reactions. This attribute aligns with the growing demand for stable intermediates in the synthesis of complex bioactive molecules. The presence of both hydroxyl and carboxylic acid functional groups further broadens its utility in medicinal chemistry, particularly in designing prodrugs and biodegradable polymers.

In recent years, the pharmaceutical industry has seen a surge in demand for cyclopropyl-containing compounds, driven by their role in improving drug bioavailability and metabolic stability. 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid fits this trend, offering a scaffold for developing novel kinase inhibitors and anti-inflammatory agents. Its structural complexity also makes it a candidate for studying structure-activity relationships (SAR) in drug design, a hot topic in computational chemistry and AI-driven drug discovery.

From a synthetic perspective, the compound’s hydroxyphenyl moiety allows for further functionalization, enabling researchers to explore diverse chemical modifications. This flexibility is particularly valuable in the context of green chemistry, where minimizing waste and optimizing reaction efficiency are paramount. The compound’s compatibility with modern catalytic methods, such as palladium-catalyzed cross-coupling, further enhances its appeal in sustainable pharmaceutical manufacturing.

Market trends indicate rising interest in Boc-protected intermediates like 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid, particularly for applications in peptide-based therapeutics and small-molecule drugs. With the global peptide drug market projected to grow exponentially, this compound is poised to play a pivotal role in next-generation drug development. Its potential use in targeted drug delivery systems and bioconjugation strategies further underscores its relevance in cutting-edge research.

For researchers seeking high-quality 2-1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid, it is essential to source the compound from reputable suppliers to ensure purity and consistency. Analytical techniques such as HPLC, NMR, and mass spectrometry are recommended for verification. As the scientific community continues to explore its applications, this compound is expected to gain traction in both academic and industrial settings, contributing to advancements in precision medicine and biopharmaceutical innovation.